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Compound of Interest

Compound Name: 2-Chloro-1,1,1-trimethoxyethane

Cat. No.: B051130

An In-depth Technical Guide to 2-Chloro-1,1,1-trimethoxyethane

Introduction

2-Chloro-1,1,1-trimethoxyethane, also known as trimethyl chloro-orthoacetate, is a
functionalized orthoester with significant applications in advanced organic synthesis.[1] Its
unique structure, combining the features of an orthoester with a reactive chloromethyl group,
makes it a versatile building block for constructing complex molecular architectures, including
heterocyclic compounds.[1] This document provides a comprehensive overview of its chemical
properties, synthesis, reactivity, and applications, tailored for researchers and professionals in
drug development and chemical sciences.

Chemical and Physical Properties

2-Chloro-1,1,1-trimethoxyethane is a colorless, transparent liquid.[2] It is classified as a
flammable liquid and is considered a dangerous good for transportation.[3][4]
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Property Value Reference
CAS Number 74974-54-2 [21[3][5][6][7]
Molecular Formula CsH11ClO3 [31[5][6]
Molecular Weight 154.59 g/mol [B1I51[7]
Linear Formula CICH2C(OCHs3)3

Trimethyl chloro-orthoacetate,

Synonyms 1-Chloro-2,2,2- [3][5]I8]
trimethoxyethane
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Property

Value

Reference

Boiling Point

138 °C (lit.)

[2]7]

94-96 °C / 35 mmHg (lit.)

Density

1.147 g/mL at 25 °C (lit.)

[2]

Refractive Index

n20/D 1.425 (lit.)

[2]

Vapor Pressure

6.77 mmHg at 25°C

[2]

Solubility

Chloroform (Slightly), Ethyl
Acetate (Sparingly)

[9]

Computational Data
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Property Value Reference
Topological Polar Surface Area

27.69 Az [5]
(TPSA)
LogP 0.8182 [5]
Hydrogen Bond Acceptors 3 [5]
Hydrogen Bond Donors 0 [5]
Rotatable Bonds 4 [5]

Reactivity and Chemical Behavior

The reactivity of 2-Chloro-1,1,1-trimethoxyethane is dominated by the presence of the
chloromethyl group adjacent to the orthoester functionality. The chlorine atom is activated by
the electron-withdrawing inductive effect of the trimethoxy-substituted carbon, making it an
excellent leaving group.[1]

Nucleophilic Substitution

The compound readily undergoes bimolecular nucleophilic substitution (SN2) reactions with
various nucleophiles, particularly nitrogen-containing ones like primary aliphatic amines.[1] This
reactivity is a cornerstone of its utility in synthesizing diverse derivatives.[1]

Elimination Reactions

Under the influence of strong bases, such as potassium tert-butoxide, 2-Chloro-1,1,1-
trimethoxyethane can undergo base-catalyzed elimination reactions via an E2 mechanism.[1]
These reactions compete with substitution pathways and can be favored under specific
conditions of base strength and temperature.[1]

Johnson-Claisen Rearrangement

This orthoester serves as an activated acetic acid equivalent in Johnson-Claisen
rearrangement reactions with allylic alcohols.[1] This powerful carbon-carbon bond-forming
transformation proceeds through the formation of a mixed orthoester intermediate under
weakly acidic conditions, followed by a[5][5]-sigmatropic rearrangement.[1]
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Reactants Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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